Cas no 211946-09-7 (1-Benzyl-3-(chloromethyl)-1h-pyrazole)

• Product Name: 1-Benzyl-3-(chloromethyl)-1h-pyrazole
• CAS No: 211946-09-7
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• MDL: MFCD09258629
• CID: 2663092
• PubChem ID: 91799055
• Update Time: 2025-08-05

1-Benzyl-3-(chloromethyl)-1h-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-(chloromethyl)pyrazole
• 1-benzyl-3-(chloromethyl)-1h-pyrazole
• SY040081
• 211946-09-7
• AC1290
• EN300-6734773
• AKOS027460894
• STL588628
• MFCD09258629
• 1-Benzyl-3-(chloromethyl)-1h-pyrazole

• MDL： MFCD09258629
• Inchi： 1S/C11H11ClN2/c12-8-11-6-7-14(13-11)9-10-4-2-1-3-5-10/h1-7H,8-9H2
• InChI Key： KRXRSWGHLHCORV-UHFFFAOYSA-N
• SMILES： ClCC1C=CN(CC2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 206.0610761g/mol
• Monoisotopic Mass: 206.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives